N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)azepane-1-carbothioamide
• InChI: InChI=1S/C14H19ClN2S/c1-11-12(15)7-6-8-13(11)16-14(18)17-9-4-2-3-5-10-17/h6-8H,2-5,9-10H2,1H3,(H,16,18)
• InChI Key: ACDZWXXUBFFJME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=S)N2CCCCCC2
• Molecular Formula: C14H19ClN2S
• Molecular Weight: 282.8 g/mol
• Solubility: 29.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide, also known as CMAT, is a synthetic compound that belongs to the class of thioamides. It has been extensively studied for its potential use in various scientific research applications. CMAT is a highly potent compound that has been shown to exhibit a range of biochemical and physiological effects. Additionally, we will list several future directions for research on CMAT.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide involves its ability to bind to the dopamine transporter and inhibit the reuptake of dopamine. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can have a range of effects on the central nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide are complex and varied. N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide has been shown to increase locomotor activity in rats, indicating that it has a stimulant-like effect on the central nervous system. Additionally, N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide has been shown to increase the release of dopamine in the nucleus accumbens, which is a key region of the brain involved in reward processing.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide in lab experiments is its high potency. This makes it an ideal compound for studying the effects of dopamine on the central nervous system. However, one of the limitations of using N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide is that it can be difficult to work with due to its high potency. Additionally, N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide has a relatively short half-life, which can make it challenging to study its long-term effects.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide. One area of research is to study the effects of N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Additionally, researchers could investigate the potential therapeutic uses of N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide for neurological disorders, such as ADHD and Parkinson's disease. Finally, researchers could explore the potential use of N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide as a tool for studying the neurobiology of addiction and reward processing.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide involves the reaction of 3-chloro-2-methylphenyl isothiocyanate with 1-azepanethiol. The reaction takes place in anhydrous methanol at room temperature, and the resulting product is purified by recrystallization from ethanol. The yield of the synthesis is typically around 80%.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide has been extensively studied for its potential use in various scientific research applications. One of the primary areas of research has been in the field of neuroscience. N-(3-chloro-2-methylphenyl)-1-azepanecarbothioamide has been shown to have a high affinity for the dopamine transporter, which is a key target for drugs used to treat a range of neurological disorders, including Parkinson's disease and attention deficit hyperactivity disorder (ADHD).